Cas no 1903542-51-7 (5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide
• CAS No: 1903542-51-7
• MF: C₁₅H₂₀ClNO₃S
• MW: 329.842202186584
• CID: 6395634
• PubChem ID: 92077062
• Update Time: 2025-06-08

5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6472-0584
• 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide
• AKOS025339969
• 1903542-51-7
• 5-chloro-2-methoxy-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide

• Inchi： 1S/C15H20ClNO3S/c1-19-14-3-2-11(16)10-13(14)15(18)17-6-9-21-12-4-7-20-8-5-12/h2-3,10,12H,4-9H2,1H3,(H,17,18)
• InChI Key： RKTOPHFJWUHNCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCSC1CCOCC1)=O)OC

Computed Properties

• Exact Mass: 329.0852424g/mol
• Monoisotopic Mass: 329.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide

Comprehensive Overview of 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide (CAS No. 1903542-51-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide (CAS No. 1903542-51-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzamide core with a tetrahydro-2H-pyran-4-yl thioether side chain, making it a versatile candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in addressing unmet medical needs, particularly in the realms of inflammation and metabolic disorders.

The 5-chloro-2-methoxy substitution on the benzamide ring enhances the compound's bioavailability and target specificity, while the tetrahydro-2H-pyran-4-yl thioether moiety contributes to its stability and solubility. These attributes are critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are paramount. Recent studies have highlighted the compound's interaction with key enzymatic pathways, sparking discussions about its role in personalized medicine and targeted therapy.

One of the most searched questions in the context of CAS No. 1903542-51-7 revolves around its synthetic accessibility. The compound can be synthesized via a multi-step process involving amide coupling and thioether formation, with yields optimized through advanced catalytic methods. This synthetic route has been a topic of interest in green chemistry forums, where researchers explore solvent-free and energy-efficient alternatives to traditional methodologies.

Another hot topic is the compound's potential in neuroprotective applications. Preliminary data suggest that 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide may modulate oxidative stress pathways, a feature highly relevant to neurodegenerative conditions. This aligns with the growing public interest in brain health and cognitive longevity, making the compound a frequent subject in scientific and layman discussions alike.

From a commercial perspective, the demand for high-purity batches of this compound has surged, driven by its inclusion in high-throughput screening libraries. Suppliers and contract research organizations (CROs) are now offering customized synthesis services to meet the needs of academic and industrial labs. This trend reflects the broader shift toward precision medicine and drug repurposing, where novel compounds like this are reevaluated for multiple therapeutic indications.

In summary, 5-chloro-2-methoxy-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide (CAS No. 1903542-51-7) represents a compelling case study in modern drug development. Its structural ingenuity, coupled with its diverse biological potential, positions it as a molecule worth watching in the coming years. As research progresses, this compound may well become a cornerstone in the next generation of small-molecule therapeutics.